5-cyclohexyl-1-(2-methylphenyl)-1,3,5-triazinane-2-thione

• IUPAC Name: 5-cyclohexyl-1-(2-methylphenyl)-1,3,5-triazinane-2-thione
• InChI: InChI=1S/C16H23N3S/c1-13-7-5-6-10-15(13)19-12-18(11-17-16(19)20)14-8-3-2-4-9-14/h5-7,10,14H,2-4,8-9,11-12H2,1H3,(H,17,20)
• InChI Key: BHEAUNAIGNXKGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CN(CNC2=S)C3CCCCC3
• Molecular Formula: C16H23N3S
• Molecular Weight: 289.4 g/mol

Description

5-cyclohexyl-1-(2-methylphenyl)-1,3,5-triazinane-2-thione, also known as CCT, is a heterocyclic compound that belongs to the triazine family. CCT has gained significant attention in scientific research due to its unique chemical structure and potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-cyclohexyl-1-(2-methylphenyl)-1,3,5-triazinane-2-thione is not fully understood. However, studies have suggested that 5-cyclohexyl-1-(2-methylphenyl)-1,3,5-triazinane-2-thione may exert its biological effects through the inhibition of specific enzymes and the modulation of cellular signaling pathways. 5-cyclohexyl-1-(2-methylphenyl)-1,3,5-triazinane-2-thione has been shown to inhibit the activity of various enzymes, including proteases, kinases, and phosphatases. Additionally, 5-cyclohexyl-1-(2-methylphenyl)-1,3,5-triazinane-2-thione has been shown to modulate the activity of cellular signaling pathways, such as the MAPK and PI3K/Akt pathways.
Biochemical and Physiological Effects:
5-cyclohexyl-1-(2-methylphenyl)-1,3,5-triazinane-2-thione has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that 5-cyclohexyl-1-(2-methylphenyl)-1,3,5-triazinane-2-thione can induce apoptosis, inhibit cell proliferation, and modulate the expression of specific genes. In vivo studies have shown that 5-cyclohexyl-1-(2-methylphenyl)-1,3,5-triazinane-2-thione can reduce tumor growth, inflammation, and viral replication. Additionally, 5-cyclohexyl-1-(2-methylphenyl)-1,3,5-triazinane-2-thione has been shown to exhibit low toxicity and high selectivity towards cancer cells.

Advantages and Limitations for Lab Experiments

5-cyclohexyl-1-(2-methylphenyl)-1,3,5-triazinane-2-thione has several advantages for lab experiments, including its ease of synthesis, low toxicity, and high selectivity towards cancer cells. However, 5-cyclohexyl-1-(2-methylphenyl)-1,3,5-triazinane-2-thione also has some limitations, including its poor solubility in aqueous solutions and its potential instability under certain conditions.

Future Directions

There are several future directions for the research on 5-cyclohexyl-1-(2-methylphenyl)-1,3,5-triazinane-2-thione. One potential direction is to investigate the structure-activity relationship of 5-cyclohexyl-1-(2-methylphenyl)-1,3,5-triazinane-2-thione and its derivatives to optimize its biological activity and selectivity. Another potential direction is to explore the potential applications of 5-cyclohexyl-1-(2-methylphenyl)-1,3,5-triazinane-2-thione in the field of nanotechnology. Additionally, further studies are needed to fully understand the mechanism of action of 5-cyclohexyl-1-(2-methylphenyl)-1,3,5-triazinane-2-thione and its potential therapeutic applications.

Synthesis Methods

The synthesis of 5-cyclohexyl-1-(2-methylphenyl)-1,3,5-triazinane-2-thione involves the reaction of 2-methylphenyl isothiocyanate with cyclohexylamine in the presence of a catalyst. The resulting product is then treated with sodium hydride to form 5-cyclohexyl-1-(2-methylphenyl)-1,3,5-triazinane-2-thione. The synthesis method of 5-cyclohexyl-1-(2-methylphenyl)-1,3,5-triazinane-2-thione is relatively straightforward and can be performed in a laboratory setting.

Scientific Research Applications

5-cyclohexyl-1-(2-methylphenyl)-1,3,5-triazinane-2-thione has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and agriculture. In medicinal chemistry, 5-cyclohexyl-1-(2-methylphenyl)-1,3,5-triazinane-2-thione has been shown to exhibit anti-cancer, anti-inflammatory, and anti-viral properties. In material science, 5-cyclohexyl-1-(2-methylphenyl)-1,3,5-triazinane-2-thione has been used as a precursor for the synthesis of various metal complexes and nanoparticles. In agriculture, 5-cyclohexyl-1-(2-methylphenyl)-1,3,5-triazinane-2-thione has been used as a fungicide and insecticide.